2,4-difluoro-N-[2-fluoro-5-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]benzamide
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Description
2,4-difluoro-N-[2-fluoro-5-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]benzamide is a useful research compound. Its molecular formula is C21H13F3N4O2 and its molecular weight is 410.356. The purity is usually 95%.
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Scientific Research Applications
Inhibitory Effects on Transcription Factors
A study by Palanki et al. (2000) explored the structure-activity relationship of N-[3, 5-bis(trifluoromethyl)phenyl][2-chloro-4-(trifluoromethyl)pyrimidin-5 -yl]carboxamide and its analogs on NF-kappaB and AP-1 transcription factors. Through various substitutions on the pyrimidine ring, they aimed to improve oral bioavailability and identified compounds with comparable activity to the original molecule. This research underscores the potential of fluorinated compounds in modulating transcription factor-mediated processes, relevant for diseases where these factors are key players (Palanki et al., 2000).
Development of Trifluoromethylated Analogues
Sukach et al. (2015) synthesized new trifluoromethylated analogues of 4,5-dihydroorotic acid, exploring the interaction between fluorine atoms and ester groups in the crystal state. These compounds, showcasing orthogonal intramolecular C–F···C=O interactions, highlight the importance of fluorination in stabilizing certain molecular conformations, potentially enhancing their biological activity (Sukach et al., 2015).
Antifungal Activities of Pyrimidine Derivatives
Wu et al. (2021) discovered novel pyrimidine derivatives containing an amide moiety with significant antifungal activities against various pathogens. Their research identified compounds with higher efficacy than traditional treatments, demonstrating the potential of pyrimidine derivatives in developing new antifungal agents (Wu et al., 2021).
Synthesis and Application in Medicinal Chemistry
Wang et al. (2009) reported on a palladium-catalyzed ortho-fluorination process, crucial for the synthesis of various fluorinated organic compounds. This methodology has broad applications in medicinal chemistry, where fluorination can significantly affect the biological activity and pharmacokinetic properties of therapeutic agents (Wang et al., 2009).
Properties
IUPAC Name |
2,4-difluoro-N-[2-fluoro-5-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H13F3N4O2/c1-11-26-19-15(3-2-8-25-19)21(30)28(11)13-5-7-16(23)18(10-13)27-20(29)14-6-4-12(22)9-17(14)24/h2-10H,1H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMWQDEGCQAGBLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=CC=N2)C(=O)N1C3=CC(=C(C=C3)F)NC(=O)C4=C(C=C(C=C4)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H13F3N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.